Cas no 6960-25-4 (Propionic acid,2,2'-thiodi-, bis[(p-cyano-a-methylbenzylidene)hydrazide] (8CI))

• Product Name: Propionic acid,2,2'-thiodi-, bis[(p-cyano-a-methylbenzylidene)hydrazide] (8CI)
• CAS No: 6960-25-4
• MF: C₂₄H₂₄N₆O₂S
• MW: 460.551362991333
• CID: 521760
• PubChem ID: 9657949
• Update Time: 2025-04-19

Propionic acid,2,2'-thiodi-, bis[(p-cyano-a-methylbenzylidene)hydrazide] (8CI) Chemical and Physical Properties

Names and Identifiers

• Propionic acid,2,2'-thiodi-, bis[(p-cyano-a-methylbenzylidene)hydrazide] (8CI)
• N-[(E)-1-(4-cyanophenyl)ethylideneamino]-2-[1-[(2E)-2-[1-(4-cyanophenyl)ethylidene]hydrazinyl]-1-oxopropan-2-yl]sulfanylpropanamide
• DTXSID20430683
• 6960-25-4
• NSC69817
• NSC-69817

• Inchi： 1S/C24H24N6O2S/c1-15(21-9-5-19(13-25)6-10-21)27-29-23(31)17(3)33-18(4)24(32)30-28-16(2)22-11-7-20(14-26)8-12-22/h5-12,17-18H,1-4H3,(H,29,31)(H,30,32)/b27-15+,28-16+
• InChI Key： WAMBGHIVWIIPHZ-DPCVLPDWSA-N
• SMILES： S(C(C(N/N=C(\C)/C1C=CC(C#N)=CC=1)=O)C)C(C(N/N=C(\C)/C1C=CC(C#N)=CC=1)=O)C

Computed Properties

• Exact Mass: 460.16842
• Monoisotopic Mass: 460.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 156A^2

Experimental Properties

• Density: 1.213
• Refractive Index: 1.617
• PSA: 130.5